Cas no 1428373-91-4 (2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide)

2-Ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide is a specialized heterocyclic compound featuring a phthalazine core modified with a pyrrolidinylethyl substituent and an ethoxybenzamide moiety. Its structural complexity suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for drug discovery targeting enzyme inhibition or receptor modulation. The presence of both polar and lipophilic groups enhances its binding versatility, while the phthalazinone framework may confer stability and bioactivity. This compound is suited for research applications requiring precise molecular interactions, such as kinase or protease inhibition studies. Careful handling is advised due to its reactive functional groups.
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide structure
1428373-91-4 structure
Product Name:2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide
CAS No:1428373-91-4
MF:C24H28N4O3
MW:420.504125595093
CID:5473979
Update Time:2025-08-05

2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[[3,4-dihydro-4-oxo-3-[2-(1-pyrrolidinyl)ethyl]-1-phthalazinyl]methyl]-2-ethoxy-
    • 2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide
    • Inchi: 1S/C24H28N4O3/c1-2-31-22-12-6-5-11-20(22)23(29)25-17-21-18-9-3-4-10-19(18)24(30)28(26-21)16-15-27-13-7-8-14-27/h3-6,9-12H,2,7-8,13-17H2,1H3,(H,25,29)
    • InChI Key: RSZNDSQOJMIZPY-UHFFFAOYSA-N
    • SMILES: C(NCC1C2=C(C=CC=C2)C(=O)N(CCN2CCCC2)N=1)(=O)C1=CC=CC=C1OCC

2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2758-2830-2μmol
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide
1428373-91-4 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2758-2830-5μmol
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide
1428373-91-4 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2758-2830-10μmol
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide
1428373-91-4 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2758-2830-20μmol
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide
1428373-91-4 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2758-2830-1mg
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide
1428373-91-4 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2758-2830-2mg
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide
1428373-91-4 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2758-2830-3mg
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide
1428373-91-4 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2758-2830-4mg
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide
1428373-91-4 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2758-2830-5mg
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide
1428373-91-4 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2758-2830-10mg
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide
1428373-91-4 90%+
10mg
$79.0 2023-05-16

Additional information on 2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide

Recent Advances in the Study of 2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide (CAS: 1428373-91-4)

The compound 2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide (CAS: 1428373-91-4) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This phthalazine derivative has attracted significant attention due to its unique structural features and potential pharmacological activities. Recent studies have focused on its synthesis, characterization, and biological evaluation, revealing intriguing properties that warrant further investigation.

Structural analysis of this compound shows a complex molecular architecture combining a phthalazine core with a benzamide moiety and a pyrrolidine-containing side chain. The presence of multiple functional groups provides opportunities for diverse molecular interactions, making it particularly interesting for drug discovery applications. Computational modeling studies suggest that this compound may exhibit favorable binding properties with several biological targets, including enzymes involved in inflammatory pathways and certain kinase families.

Recent pharmacological evaluations have demonstrated that 2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide shows promising activity in various in vitro assays. Particularly noteworthy are its effects on cellular proliferation and inflammatory markers, with IC50 values in the low micromolar range for certain cancer cell lines. These findings suggest potential applications in oncology and inflammatory disease treatment, though extensive preclinical studies are still required to validate these observations.

The synthesis of this compound has been optimized in recent studies, with several research groups reporting improved yields and purity through modified reaction conditions. Key challenges in the synthetic pathway include controlling the stereochemistry at multiple centers and ensuring the stability of the phthalazine ring system during reactions. Recent publications have described novel protecting group strategies and catalytic systems that address these issues effectively.

From a drug development perspective, preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate that this compound possesses moderate metabolic stability and acceptable pharmacokinetic properties in animal models. However, researchers have noted that further structural modifications may be necessary to optimize its bioavailability and reduce potential off-target effects. Several analogs are currently being synthesized and evaluated to establish structure-activity relationships.

Looking forward, the research community anticipates that 2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide and its derivatives may open new avenues in targeted therapy development. Ongoing studies are exploring its mechanism of action at the molecular level, with particular focus on its interactions with specific protein targets. The compound's unique chemical structure serves as an excellent scaffold for further medicinal chemistry optimization, potentially leading to novel therapeutic agents with improved efficacy and safety profiles.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd